Cas no 942008-11-9 (2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide)
2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024470863
- 2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide
- 942008-11-9
- F2828-0758
- 2-(4-(ethylthio)phenyl)-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)acetamide
- 2-(4-ethylsulfanylphenyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide
- 2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide
-
- Inchi: 1S/C18H16FN3O2S/c1-2-25-15-9-3-12(4-10-15)11-16(23)20-18-22-21-17(24-18)13-5-7-14(19)8-6-13/h3-10H,2,11H2,1H3,(H,20,22,23)
- InChI Key: NLDVVOVZPULXSN-UHFFFAOYSA-N
- SMILES: S(CC)C1C=CC(=CC=1)CC(NC1=NN=C(C2C=CC(=CC=2)F)O1)=O
Computed Properties
- Exact Mass: 357.09472610g/mol
- Monoisotopic Mass: 357.09472610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 93.3Ų
2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2828-0758-2μmol |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-5μmol |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-10μmol |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-20μmol |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-1mg |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-2mg |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-3mg |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-4mg |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-5mg |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2828-0758-10mg |
2-[4-(ethylsulfanyl)phenyl]-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
942008-11-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide
Comprehensive Overview of 2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 942008-11-9)
In the realm of organic chemistry and pharmaceutical research, 2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 942008-11-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its oxadiazole and fluorophenyl moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a sulfanyl group with an acetamide linkage, making it a versatile candidate for drug discovery and material science.
The 1,3,4-oxadiazole ring, a key feature of this compound, is known for its electron-withdrawing properties and stability, which are crucial in designing molecules with enhanced pharmacological profiles. Recent studies highlight the growing demand for heterocyclic compounds in treating chronic diseases, aligning with the surge in searches for "new oxadiazole derivatives" and "fluorophenyl-based therapeutics." This trend underscores the relevance of CAS No. 942008-11-9 in modern medicinal chemistry.
From a synthetic perspective, the incorporation of an ethylsulfanyl group introduces lipophilicity, potentially improving membrane permeability—a hot topic in drug development forums. Researchers frequently inquire about "how to optimize sulfanyl-containing compounds for bioavailability," reflecting the compound's alignment with current scientific inquiries. Additionally, its 4-fluorophenyl segment resonates with the popularity of fluorinated drugs, a dominant theme in pharmaceutical innovation.
Beyond therapeutics, CAS No. 942008-11-9 has implications in agrochemicals and materials science. The oxadiazole-acetamide scaffold is being investigated for its role in creating advanced polymers with high thermal stability, a niche yet rapidly growing area. Queries like "oxadiazole polymers applications" and "fluorophenyl in materials" dominate academic search engines, further validating the compound's multidisciplinary appeal.
In conclusion, 2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide represents a fusion of innovation and utility, addressing pressing needs in healthcare and technology. Its structural ingenuity and adaptability to trending research themes ensure its continued prominence in scientific discourse.
942008-11-9 (2-4-(ethylsulfanyl)phenyl-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)